Cas no 727979-09-1 (4-[(5-Methyl[1,2,4]triazolo[4,3-a]quinolin-1-yl)thio]-3-nitrobenzaldehyde)

• Product Name: 4-[(5-Methyl[1,2,4]triazolo[4,3-a]quinolin-1-yl)thio]-3-nitrobenzaldehyde
• CAS No: 727979-09-1
• MF: C₁₈H₁₂N₄O₃S
• MW: 364.377882003784
• CID: 5455228
• PubChem ID: 2488809
• Update Time: 2023-08-27

4-[(5-Methyl[1,2,4]triazolo[4,3-a]quinolin-1-yl)thio]-3-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• AKOS001040550
• Z31082743
• 727979-09-1
• EN300-1189420
• 4-({5-METHYL-[1,2,4]TRIAZOLO[4,3-A]QUINOLIN-1-YL}SULFANYL)-3-NITROBENZALDEHYDE
• AB00720989-01
• 4-[(5-methyl-[1,2,4]triazolo[4,3-a]quinolin-1-yl)sulfanyl]-3-nitrobenzaldehyde
• 4-[(5-Methyl[1,2,4]triazolo[4,3-a]quinolin-1-yl)thio]-3-nitrobenzaldehyde

• Inchi： 1S/C18H12N4O3S/c1-11-8-17-19-20-18(21(17)14-5-3-2-4-13(11)14)26-16-7-6-12(10-23)9-15(16)22(24)25/h2-10H,1H3
• InChI Key： MGLMAXMFRHDCJS-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(SC2N3C4=C(C=CC=C4)C(C)=CC3=NN=2)C([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 364.06301143g/mol
• Monoisotopic Mass: 364.06301143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 1.30±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrobenzaldehydes